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Compound of Interest

Compound Name: Mezilamine

Cat. No.: B1676547

This document provides essential safety and logistical information for the proper disposal of
Mezilamine, also known as Mesalamine or 5-aminosalicylic acid (5-ASA). The following

procedures are designed for researchers, scientists, and drug development professionals to
ensure safe handling and disposal in a laboratory setting, minimizing environmental impact.

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for Mezilamine (Mesalamine).

Property Value

Molecular Formula C7H7NO3[1][2]

Molar Mass 153.14 g/mol [3][4]

Melting Point 275-280 °C (decomposes)[3]
Water Solubility <0.1 g/100 mL at 21 °CJ3]
Acute Oral Toxicity (LD50, Rat) 2,800 mg/kg

Health and Safety Hazards

Mezilamine is classified as an irritant and may cause the following health effects:

o Skin Irritation: Causes skin irritation.[5]
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Eye Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause respiratory irritation.[5][6]

Allergic Skin Reaction: May cause an allergic skin reaction.

Harmful if Swallowed: Accidental ingestion may be harmful.[1][6]

Environmental Hazards: One of the inactive ingredients, Dibutyl Phthalate, is acutely toxic to
aquatic organisms.[1] Mezilamine itself is considered harmful to aquatic organisms and may
cause long-term adverse effects in the aquatic environment.[3] Therefore, it is crucial to prevent
the material from entering sewers, waterways, or public waters.[1]

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of Mezilamine waste in
a laboratory setting.

Personal Protective Equipment (PPE) Required:

Wear protective gloves.

Wear safety glasses with side shields or goggles.[7]

Wear a lab coat.[7]

Handle material under adequate ventilation, such as a chemical fume hood.[5][7]
Step-by-Step Disposal Procedure:

e Segregate Waste:

o Do not mix Mezilamine waste with other chemical wastes.[1]

o Collect all solid Mezilamine waste, including contaminated lab supplies (e.g., weighing
paper, gloves, wipes), in a dedicated and clearly labeled waste container.

o Decontaminate Spills:
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o In case of a spill, decontaminate the area thoroughly using a detergent and water solution.

[1]

o Collect all spill residue, including the absorbent materials used for cleanup, and place it in
a separate, appropriate, and sealed container for disposal.[1]

o Prepare for Disposal:

o For small quantities of unused Mezilamine, it is recommended to follow the general
guidelines for pharmaceutical disposal if a chemical waste pickup service is not
immediately available.

o Take the Mezilamine out of its original packaging.

o Mix the solid waste with an inert and undesirable substance such as Kitty litter or used
coffee grounds.[8][9][10][11][12] This makes the substance less appealing to prevent
accidental ingestion and helps to solidify any remaining active chemical.

o Place the mixture in a sealable plastic bag or another sealed container to prevent leakage.
(8111011 1][12]

e Final Disposal:

o Dispose of the sealed container containing the Mezilamine mixture as hazardous waste
through your institution's designated chemical waste disposal program.

o Always adhere to all applicable international, national, state, and local regulations for
chemical waste disposal.[1]

o If your institution partners with a waste disposal plant, ensure the contents are properly
labeled for incineration at an approved facility.[6]

Important Considerations:

e Do Not Flush: Do not dispose of Mezilamine down the drain or in the toilet, unless
specifically instructed to do so by your local regulations, which is highly unlikely for this
compound due to its environmental hazards.[1][8][10]
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» Drug Take-Back Programs: For unused pharmaceutical-grade Mezilamine in its original
packaging, the preferred method of disposal is a drug take-back program.[8][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Mezilamine.
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Caption: Workflow for the safe disposal of Mezilamine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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